Cas no 1361114-62-6 (N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide;dihydrochloride)

• Product Name: N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide;dihydrochloride
• CAS No: 1361114-62-6
• MF: C₁₃H₂₁Cl₂N₃O
• MW: 306.231341123581
• MDL: MFCD21606086
• CID: 4696931
• Update Time: 2025-05-21

N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-6-carboxylic aciddimethylamide dihydrochloride
• N,N-dimethyl-6-(piperidin-3-yl)pyridine-2-carboxamide dihydrochloride
• N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide;dihydrochloride

• MDL： MFCD21606086
• Inchi： 1S/C13H19N3O.2ClH/c1-16(2)13(17)12-7-3-6-11(15-12)10-5-4-8-14-9-10;;/h3,6-7,10,14H,4-5,8-9H2,1-2H3;2*1H
• InChI Key： RGMJJYHJWHCIOU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1=CC=CC(C2CNCCC2)=N1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 45.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide;dihydrochloride

Introduction to N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide; dihydrochloride (CAS No. 1361114-62-6)

N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide; dihydrochloride, identified by the CAS number 1361114-62-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine derivative class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperidine ring and a carboxamide functional group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug design.

The dihydrochloride salt form of N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide enhances its solubility and stability, which are critical factors in pharmaceutical formulations. This improvement in physicochemical properties allows for more efficient drug delivery systems and better pharmacokinetic profiles. The compound’s molecular structure also suggests potential interactions with biological targets, such as enzymes and receptors, which are essential for modulating cellular processes and treating various diseases.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Studies have shown that pyridine derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide; dihydrochloride structure has been investigated for its potential role in inhibiting key enzymes involved in cancer cell proliferation. Preliminary research indicates that this compound may interfere with the activity of tyrosine kinases, which are crucial in signal transduction pathways that regulate cell growth and survival.

Moreover, the piperidine ring in the molecule contributes to its ability to interact with proteins in a manner similar to other known bioactive molecules. This structural motif is frequently found in drugs that target neurological disorders, such as Parkinson’s disease and epilepsy. The carboxamide group further enhances the compound’s potential as a pharmacophore by allowing hydrogen bonding interactions with biological targets, which can improve binding affinity and efficacy.

The synthesis of N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide; dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of optimizing reaction conditions for industrial-scale production.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy before conducting wet-lab experiments. Molecular docking studies have been performed on N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide; dihydrochloride to identify potential binding sites on target proteins. These virtual screening approaches have revealed promising interactions with enzymes such as Janus kinases (JAKs), which play a significant role in inflammatory responses. Such findings provide a strong rationale for further investigating this compound as a lead candidate for developing new therapeutic agents.

The pharmacological evaluation of N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide; dihydrochloride has begun in preclinical studies, where its efficacy and safety profiles are being assessed. Initial results suggest that the compound exhibits moderate potency against certain cancer cell lines while maintaining acceptable tolerability levels in animal models. These early successes have prompted researchers to explore additional derivatives of this molecule to enhance its therapeutic potential further.

In conclusion, N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide; dihydrochloride (CAS No. 1361114-62-6) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activities. The combination of computational modeling, synthetic chemistry expertise, and preclinical evaluation provides a robust framework for advancing this compound into clinical trials. As research continues to uncover new therapeutic applications for pyridine derivatives, compounds like N,N-Dimethyl-6-piperidin-3-ylpyridine-2-carboxamide; dihydrochloride are poised to play a significant role in addressing unmet medical needs.